Cas no 66549-18-6 (1,2,4-Triazolo[4,3-b]pyridazine, 8-methyl-6-[3-(trifluoromethyl)phenyl]-)

1,2,4-Triazolo[4,3-b]pyridazine, 8-methyl-6-[3-(trifluoromethyl)phenyl]- structure
66549-18-6 structure
Product Name:1,2,4-Triazolo[4,3-b]pyridazine, 8-methyl-6-[3-(trifluoromethyl)phenyl]-
CAS No:66549-18-6
MF:C13H9F3N4
MW:278.232572317123
CID:4122570
PubChem ID:12726848
Update Time:2025-04-24

1,2,4-Triazolo[4,3-b]pyridazine, 8-methyl-6-[3-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • 1,2,4-Triazolo[4,3-b]pyridazine, 8-methyl-6-[3-(trifluoromethyl)phenyl]-
    • DTXSID101154037
    • CHEMBL155832
    • 8-Methyl-6-[3-(trifluoromethyl)phenyl]-1,2,4-triazolo[4,3-b]pyridazine
    • SCHEMBL2463789
    • 66549-18-6
    • Inchi: 1S/C13H9F3N4/c1-8-5-11(19-20-7-17-18-12(8)20)9-3-2-4-10(6-9)13(14,15)16/h2-7H,1H3
    • InChI Key: MPEBTNWHZFFGGB-UHFFFAOYSA-N
    • SMILES: C12=NN=CN1N=C(C1=CC=CC(C(F)(F)F)=C1)C=C2C

Computed Properties

  • Exact Mass: 278.07793079Da
  • Monoisotopic Mass: 278.07793079Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 1
  • Complexity: 349
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 43.1Ų
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